Cas no 1333958-13-6 (3-(2-Chlorophenyl)cyclobutan-1-amine hydrochloride)

• Product Name: 3-(2-Chlorophenyl)cyclobutan-1-amine hydrochloride
• CAS No: 1333958-13-6
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• MDL: MFCD20233455
• CID: 5207758
• PubChem ID: 53536981
• Update Time: 2026-03-06

3-(2-Chlorophenyl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)cyclobutan-1-amine hydrochloride
• 3-(2-chlorophenyl)cyclobutan-1-amine;hydrochloride
• 3-(2-chlorophenyl)cyclobutan-1-amine hydrochloride, trans
• (1R,3r)-3-(2-chlorophenyl)cyclobutan-1-amine hydrochloride
• 3-(2-chlorophenyl)cyclobutan-1-aminehydrochloride
• Z1255523422
• Cyclobutanamine, 3-(2-chlorophenyl)-, hydrochloride (1:1)
• 3-(2-Chlorophenyl)cyclobutan-1-amine hydrochloride

• MDL： MFCD20233455
• Inchi： 1S/C10H12ClN.ClH/c11-10-4-2-1-3-9(10)7-5-8(12)6-7;/h1-4,7-8H,5-6,12H2;1H
• InChI Key： AYPKAALHTXUDGY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CC(C1)N.Cl

Computed Properties

• Exact Mass: 217.043
• Monoisotopic Mass: 217.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(2-Chlorophenyl)cyclobutan-1-amine hydrochloride

Comprehensive Overview of 3-(2-Chlorophenyl)cyclobutan-1-amine hydrochloride (CAS No. 1333958-13-6)

3-(2-Chlorophenyl)cyclobutan-1-amine hydrochloride is a specialized organic compound with a molecular formula of C₁₀H₁₃Cl₂N. This compound, identified by its CAS No. 1333958-13-6, has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The presence of a cyclobutane ring and a 2-chlorophenyl moiety makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role in developing novel therapeutic agents, given its ability to modulate biological pathways.

In recent years, the demand for 3-(2-Chlorophenyl)cyclobutan-1-amine hydrochloride has surged, driven by its relevance in drug discovery and material science. A growing number of studies highlight its potential in targeting central nervous system (CNS) disorders, such as anxiety and depression, owing to its amine functionality. The compound's hydrochloride salt form enhances its solubility, making it more suitable for formulation development. This aligns with the current trend in the pharmaceutical industry, where bioavailability enhancement is a key focus area.

From a synthetic perspective, CAS No. 1333958-13-6 is often synthesized via multi-step organic reactions, including cycloaddition and amination processes. Its structural complexity requires precise control over reaction conditions, which has led to innovations in green chemistry and catalytic methods. These advancements address the increasing consumer and regulatory demand for sustainable chemical synthesis. Moreover, the compound's chiral center opens doors for enantioselective applications, a hot topic in modern asymmetric synthesis.

The analytical characterization of 3-(2-Chlorophenyl)cyclobutan-1-amine hydrochloride typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and compliance with industry standards, which is critical for its use in preclinical studies. As the pharmaceutical sector shifts toward personalized medicine, the demand for high-purity intermediates like this compound is expected to rise further.

Beyond pharmaceuticals, CAS No. 1333958-13-6 has potential applications in agrochemicals and functional materials. Its chlorophenyl group contributes to its stability and reactivity, making it a candidate for designing crop protection agents or polymeric additives. This versatility aligns with the broader trend of multi-functional chemicals in industrial applications.

In conclusion, 3-(2-Chlorophenyl)cyclobutan-1-amine hydrochloride represents a compelling case study in the intersection of organic chemistry and applied sciences. Its diverse applications, coupled with ongoing research into its pharmacological properties, position it as a compound of enduring interest. As the scientific community continues to explore its potential, CAS No. 1333958-13-6 is poised to remain a focal point in innovation-driven industries.